Cas no 2229095-63-8 (O-2-(2,6-difluoro-4-methylphenyl)propan-2-ylhydroxylamine)

• Product Name: O-2-(2,6-difluoro-4-methylphenyl)propan-2-ylhydroxylamine
• CAS No: 2229095-63-8
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 6166137
• PubChem ID: 165967463
• Update Time: 2025-10-28

O-2-(2,6-difluoro-4-methylphenyl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2,6-difluoro-4-methylphenyl)propan-2-ylhydroxylamine
• O-[2-(2,6-difluoro-4-methylphenyl)propan-2-yl]hydroxylamine
• 2229095-63-8
• EN300-1759670

• Inchi： 1S/C10H13F2NO/c1-6-4-7(11)9(8(12)5-6)10(2,3)14-13/h4-5H,13H2,1-3H3
• InChI Key： VDWCJUMOBNGGOQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1C(C)(C)ON)F

Computed Properties

• Exact Mass: 201.09652036g/mol
• Monoisotopic Mass: 201.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(2,6-difluoro-4-methylphenyl)propan-2-ylhydroxylamine

Introduction to O-2-(2,6-difluoro-4-methylphenyl)propan-2-ylhydroxylamine (CAS No. 2229095-63-8)

O-2-(2,6-difluoro-4-methylphenyl)propan-2-ylhydroxylamine (CAS No. 2229095-63-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of hydroxylamines and is characterized by its difluorophenyl and methyl substituents, which confer it distinct chemical and biological properties.

The synthesis of O-2-(2,6-difluoro-4-methylphenyl)propan-2-ylhydroxylamine involves a series of well-defined chemical reactions, including the formation of the difluorophenyl moiety and the subsequent attachment of the hydroxylamine group. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications.

In terms of its biological activity, O-2-(2,6-difluoro-4-methylphenyl)propan-2-ylhydroxylamine has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an antioxidant agent. Hydroxylamines are known for their ability to scavenge free radicals and mitigate oxidative stress, which is a common underlying factor in many diseases, including neurodegenerative disorders and cardiovascular diseases.

Recent studies have also explored the anti-inflammatory properties of O-2-(2,6-difluoro-4-methylphenyl)propan-2-ylhydroxylamine. In vitro experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory conditions. Additionally, preliminary animal studies have shown that it can reduce inflammation in models of arthritis and colitis.

Another area of research focuses on the neuroprotective effects of O-2-(2,6-difluoro-4-methylphenyl)propan-2-ylhydroxylamine. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal loss, which can be exacerbated by oxidative stress and inflammation. Studies have indicated that this compound can protect neurons from oxidative damage and promote neuronal survival, making it a promising candidate for further investigation in neurodegenerative disease models.

The pharmacokinetic properties of O-2-(2,6-difluoro-4-methylphenyl)propan-2-ylhydroxylamine have also been studied to assess its suitability for therapeutic use. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

In terms of safety, preclinical toxicity studies have shown that O-2-(2,6-difluoro-4-methylphenyl)propan-2-ylhydroxylamine is well-tolerated at therapeutic doses. However, as with any new compound, further safety evaluations are necessary to ensure its long-term safety profile before advancing to clinical trials.

The potential applications of O-2-(2,6-difluoro-4-methylphenyl)propan-2-ylhydroxylamine extend beyond its therapeutic uses. Its unique chemical structure makes it a valuable tool in chemical biology research. For instance, it can be used as a probe to study the mechanisms of oxidative stress and inflammation in cellular systems. Additionally, its ability to modulate specific signaling pathways may provide insights into the development of new therapeutic strategies.

Recent advancements in computational chemistry have also contributed to our understanding of O-2-(2,6-difluoro-4-methylphenyl)propan-2-ylhydroxylamine. Molecular modeling studies have provided insights into its binding interactions with various biological targets, such as enzymes and receptors. These findings can guide the rational design of more potent and selective analogs for future drug discovery efforts.

In conclusion, O-2-(2,6-difluoro-4-methylphenyl)propan-2-ylhydroxylamine (CAS No. 2229095-63-8) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.